Cas no 1602385-51-2 (4-methoxy-1-(oxolan-3-yl)butane-1,3-dione)

• Product Name: 4-methoxy-1-(oxolan-3-yl)butane-1,3-dione
• CAS No: 1602385-51-2
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 6216632
• PubChem ID: 116176209
• Update Time: 2025-05-23

4-methoxy-1-(oxolan-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(oxolan-3-yl)butane-1,3-dione
• EN300-1126321
• 1602385-51-2

• Inchi： 1S/C9H14O4/c1-12-6-8(10)4-9(11)7-2-3-13-5-7/h7H,2-6H2,1H3
• InChI Key： UHDNDAOFUOVJRS-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(COC)=O)=O)C1

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-methoxy-1-(oxolan-3-yl)butane-1,3-dione

4-methoxy-1-(oxolan-3-yl)butane-1,3-dione (CAS No. 1602385-51-2): An Overview of a Promising Compound in Medicinal Chemistry

4-methoxy-1-(oxolan-3-yl)butane-1,3-dione (CAS No. 1602385-51-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its 4-methoxy and oxolan-3-yl substituents, exhibits a diverse range of biological activities, making it a subject of extensive research.

The 4-methoxy group in the structure of 4-methoxy-1-(oxolan-3-yl)butane-1,3-dione plays a crucial role in modulating its biological properties. Methoxy groups are known to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their bioavailability and pharmacokinetic profiles. This feature is particularly important in drug development, where optimizing these parameters can significantly enhance the efficacy and safety of a potential therapeutic agent.

The oxolan-3-yl substituent, on the other hand, contributes to the compound's structural complexity and stability. Oxolanes are cyclic ethers that can form stable five-membered rings, which are often found in natural products with diverse biological activities. The presence of this substituent in 4-methoxy-1-(oxolan-3-yl)butane-1,3-dione suggests that it may possess similar properties to those observed in natural products, such as anti-inflammatory, anti-cancer, and neuroprotective effects.

Recent studies have explored the potential therapeutic applications of 4-methoxy-1-(oxolan-3-yl)butane-1,3-dione. One notable area of research is its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preliminary studies have shown that 4-methoxy-1-(oxolan-3-yl)butane-1,3-dione can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory conditions.

In addition to its anti-inflammatory effects, 4-methoxy-1-(oxolan-3-yl)butane-1,3-dione has also been investigated for its potential anti-cancer properties. Cancer is a leading cause of mortality worldwide, and the development of new therapeutic agents is crucial for improving patient outcomes. Research has demonstrated that 4-methoxy-1-(oxolan-3-yl)butane-1,3-dione can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival.

The neuroprotective effects of 4-methoxy-1-(oxolan-3-yl)butane-1,3-dione have also been a focus of recent studies. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and cognitive decline. Preclinical studies have shown that 4-methoxy-1-(oxolan-3-yl)butane-1,3-dione can protect neurons from oxidative damage and promote neurogenesis, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of 4-methoxy-1-(oxolan-3-y l)butane - 1 , 3 -dione strong > are another important aspect of its evaluation as a potential therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity due to the 4-methoxy group enhances its ability to cross biological membranes, including the blood-brain barrier (BBB), which is crucial for targeting central nervous system (CNS) disorders.

In conclusion, 4-meth oxy - 1 - ( ox o lan - 3 - y l ) but an e - 1 , 3 - d ion e strong > (CAS No. 1602385 - 5 1 - 2 ) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, including the 4-m eth oxy and ox o lan - 3 - y l substituents , contribute to its diverse biological activities , making it an attractive candidate for further research and development . As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological profile , it holds great promise for addressing unmet medical needs in various disease areas . p >